Cas no 2161147-93-7 (N-(2-amino-5-fluoro-4-methylphenyl)acetamide)

• Product Name: N-(2-amino-5-fluoro-4-methylphenyl)acetamide
• CAS No: 2161147-93-7
• MF: C₉H₁₁FN₂O
• MW: 182.194845438004
• CID: 6326376
• PubChem ID: 165801278
• Update Time: 2025-05-20

N-(2-amino-5-fluoro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-amino-5-fluoro-4-methylphenyl)acetamide
• 2161147-93-7
• EN300-1294846

• Inchi： 1S/C9H11FN2O/c1-5-3-8(11)9(4-7(5)10)12-6(2)13/h3-4H,11H2,1-2H3,(H,12,13)
• InChI Key： XDSIGXBUVUFYPA-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C)N)NC(C)=O

Computed Properties

• Exact Mass: 182.08554114g/mol
• Monoisotopic Mass: 182.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(2-amino-5-fluoro-4-methylphenyl)acetamide

Comprehensive Overview of N-(2-amino-5-fluoro-4-methylphenyl)acetamide (CAS No. 2161147-93-7): Properties, Applications, and Research Insights

The compound N-(2-amino-5-fluoro-4-methylphenyl)acetamide (CAS No. 2161147-93-7) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluoro-substituted acetamide derivative combines an aromatic ring with amino and acetamide functional groups, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in developing targeted therapies where fluorine incorporation can enhance bioavailability and metabolic stability.

Recent studies highlight the growing importance of fluorinated aromatic compounds in medicinal chemistry, with N-(2-amino-5-fluoro-4-methylphenyl)acetamide serving as a key example. Its molecular structure (C₉H₁₁FN₂O) features a strategic fluoro substitution at the 5-position, which influences electronic distribution and hydrogen bonding capabilities. This characteristic aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles. The methyl group at the 4-position further contributes to steric effects that may modulate biological activity.

From a synthetic chemistry perspective, CAS 2161147-93-7 represents an important intermediate for constructing more complex molecules. Its primary amine functionality allows for diverse derivatization pathways, including amide couplings, reductive aminations, and heterocycle formations. These transformations are crucial for developing next-generation small molecule therapeutics, particularly in oncology and CNS drug development where fluorinated compounds show promise. The acetamide moiety itself serves as a common pharmacophore in many FDA-approved drugs, enhancing the relevance of this compound.

Analytical characterization of N-(2-amino-5-fluoro-4-methylphenyl)acetamide typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. Recent publications have emphasized the importance of quality control in synthetic intermediates, especially when used in pharmaceutical development pipelines. The compound's stability under various conditions makes it suitable for long-term storage and scale-up processes.

Environmental and safety assessments of 2161147-93-7 follow standard protocols for research chemicals. While not classified as hazardous under current regulations, proper handling procedures should be maintained, including the use of personal protective equipment (PPE) and adequate ventilation. The scientific community continues to investigate green chemistry approaches for synthesizing such fluorinated compounds, aligning with global sustainability initiatives in chemical manufacturing.

Market analysis indicates growing demand for high-purity fluorinated building blocks like N-(2-amino-5-fluoro-4-methylphenyl)acetamide, driven by expanding drug discovery programs worldwide. Custom synthesis services now frequently include this compound in their catalogs, offering various quantities from milligram to kilogram scales. The development of continuous flow chemistry methods has improved production efficiency for such intermediates, addressing the need for cost-effective research chemicals.

Future research directions for CAS 2161147-93-7 may explore its potential in bioconjugation chemistry or as a precursor for PET radiotracer development, leveraging the fluorine atom for isotopic labeling. The compound's structural features also make it interesting for materials science applications, particularly in designing specialty polymers with tailored properties. As the pharmaceutical industry increasingly focuses on targeted drug delivery systems, intermediates like this will likely play important roles in developing innovative therapeutic agents.